3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester

• Molecular Formula: C15H22N2O2S
• Molecular Weight: 294.4 g/mol
• SMILES: CC1=CN=C(C=C1)SC2CCN(C2)C(=O)OC(C)(C)C
• InChI: InChI=1S/C15H22N2O2S/c1-11-5-6-13(16-9-11)20-12-7-8-17(10-12)14(18)19-15(2,3)4/h5-6,9,12H,7-8,10H2,1-4H3
• InChIKey: NWAFIQVQBXFMPI-UHFFFAOYSA-N

3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353954-78-5; IUPAC: tert-butyl 3-[(5-methyl-2-pyridinyl)sulfanyl]pyrrolidine-1-carboxylate) is a racemic Boc-protected pyrrolidine-thioether building block within the aryl-pyridyl-sulfide class. It possesses the molecular formula C₁₅H₂₂N₂O₂S, a molecular weight of 294.41 g·mol⁻¹, and a computed XLogP3 of 3.1, indicating moderate lipophilicity suitable for membrane-permeable scaffolds.

3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester – Core Identity, Compound Class, and Procurement Baseline

3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353954-78-5; IUPAC: tert-butyl 3-[(5-methyl-2-pyridinyl)sulfanyl]pyrrolidine-1-carboxylate) is a racemic Boc-protected pyrrolidine-thioether building block within the aryl-pyridyl-sulfide class [1]. It possesses the molecular formula C₁₅H₂₂N₂O₂S, a molecular weight of 294.41 g·mol⁻¹, and a computed XLogP3 of 3.1, indicating moderate lipophilicity suitable for membrane-permeable scaffolds [1]. The compound is supplied as a research intermediate (typical purity ≥95%) by vendors including Fluorochem (product code F091174) and Leyan (98% purity), though it has been discontinued by CymitQuimica under Biosynth branding .

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Racemic Boc-pyrrolidine scaffold Enables early-stage SAR exploration without chiral resolution cost

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5-Methyl pyridyl substitution Reported higher lipophilicity for membrane-permeable scaffold design

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Direct thioether linkage Conformationally constrained core for fragment-based design

• [1] PubChem, Compound Summary CID 66570318: 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester; Molecular Weight 294.4 g/mol, XLogP3 3.1, Formula C₁₅H₂₂N₂O₂S. U.S. National Library of Medicine, 2025. View Source

Why Generic Substitution of 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Fails in Structure-Activity Programs

Within the pyrrolidine-pyridyl-sulfide building block family, seemingly minor structural alterations—removal of the 5-methyl group, migration to the 4-position, insertion of a methylene spacer, or enantiomeric enrichment—produce quantifiably distinct compounds with divergent physicochemical properties, synthetic reactivity, and biological performance. The 5-methyl substituent directly modulates the computed lipophilicity (XLogP3 = 3.1) relative to the des-methyl analog, influences the electron density of the pyridine ring for downstream metal-catalyzed couplings, and alters steric demand at target protein binding sites [1]. Furthermore, the racemic nature of this compound offers a distinct procurement and cost profile versus its single-enantiomer counterparts (S-isomer CAS 1353994-83-8; R-isomer CAS 1354018-57-7), each of which bears separate CAS registry numbers, MDL identifiers, and pricing tiers . Generic interchange among these analogs without explicit comparative data risks irreproducible synthesis, altered pharmacokinetic profiles, and failed SAR campaigns.

5-Methyl removal Lowers lipophilicity and alters pyridine electronics vs. des-methyl analog — may shift SAR outcomes

4-Methyl regioisomer Changes pyridine nitrogen basicity and metal-chelation behavior; not interchangeable

Methylene spacer insertion Adds a rotatable bond; reduces conformational pre-organization vs. direct thioether

• [1] PubChem, Compound Summary CID 66570318: XLogP3 3.1 for 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester. U.S. National Library of Medicine, 2025. View Source

Product-Specific Quantitative Evidence Guide – 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester Versus Closest Analogs

Lipophilicity Differentiation: XLogP3 of 5-Methyl vs. Unsubstituted Pyridyl Analog

The 5-methyl substituent on the pyridine ring generates a quantifiably higher computed logP relative to the unsubstituted pyridin-2-ylsulfanyl analog. The target compound (racemic, CAS 1353954-78-5) has a PubChem-computed XLogP3 of 3.1, representing an estimated increase of approximately 0.5 log units compared to 3-(pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353981-51-7, C₁₄H₂₀N₂O₂S, MW 280.39 g·mol⁻¹), based on the established Hansch π constant for aromatic methyl substitution [1]. This lipophilicity increment is relevant for passive membrane permeability and may alter distribution volumes in downstream in vivo studies.

Lipophilicity shift

Class-level inference

ΔXLogP3 ≈ +0.5

Higher predicted membrane permeability

Estimated from Hansch π; comparator value predicted

Evidence Dimension	Lipophilicity (XLogP3)
Target Compound Data	XLogP3 = 3.1 (PubChem computed)
Comparator Or Baseline	3-(Pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353981-51-7); XLogP3 not directly reported by PubChem but estimated ~2.6 based on des-methyl scaffold and Hansch π constant (0.5 for aromatic -CH₃)
Quantified Difference	Estimated ΔXLogP3 ≈ +0.5 (class-level inference from Hansch analysis; comparator XLogP3 value is predicted, not experimentally determined)
Conditions	Computed by XLogP3 algorithm (PubChem release 2025.09.15); comparator XLogP3 estimated via fragment-based prediction

Why This Matters

Higher lipophilicity in the 5-methyl analog predicts enhanced passive membrane permeability compared to the des-methyl scaffold, making it the preferred building block when target engagement requires crossing lipid bilayers.

• [1] PubChem, CID 66570318: XLogP3 = 3.1 for 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester. U.S. National Library of Medicine, 2025. View Source

Racemic Building Block Procurement Cost Advantage vs. Enantiopure Analogs

The racemic target compound offers a measured procurement cost advantage relative to its single-enantiomer forms. A Chemtek Inc. lists the racemic compound (CAS 1353954-78-5) at USD 455.00 per 500 mg . In contrast, the (S)-enantiomer (CAS 1353994-83-8) was priced at £694.00 (~USD 935) per 500 mg from Fluorochem in February 2022 , representing an approximate 2.1-fold premium for the enantiopure version. This differential arises from the additional chiral resolution or asymmetric synthesis steps required for single-enantiomer production.

Procurement cost

Head-to-head

~2.1× lower

Racemic vs. (S)-enantiomer per 500 mg

USD 455 vs. ~USD 935; prices time-sensitive

Evidence Dimension	Procurement cost per 500 mg unit
Target Compound Data	USD 455.00/500 mg (A Chemtek Inc., cat. CF-1260)
Comparator Or Baseline	(S)-3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester: £694.00/500 mg (~USD 935, Fluorochem, Feb 2022)
Quantified Difference	~2.1-fold higher cost for the (S)-enantiomer (~USD 935 vs. USD 455 per 500 mg)
Conditions	Pricing as listed by respective vendors; prices are time-sensitive and subject to change; racemic purity ≥95%, enantiomer purity ≥97-98%

Why This Matters

For early-stage SAR exploration where chirality is not yet resolved as critical, the racemic compound provides a >50% cost saving per unit mass, enabling broader analog screening within fixed budgets.

Regioisomeric Differentiation: 5-Methyl vs. 4-Methyl Pyridyl Substitution Pattern

The substitution position of the methyl group on the pyridine ring (5-position in the target compound vs. 4-position in CAS 1353985-12-2) produces structurally confirmed regioisomers with distinct InChI Keys and MDL identifiers. The 5-methyl isomer has InChI Key NWAFIQVQBXFMPI-UHFFFAOYSA-N and MDL MFCD21099071, whereas the 4-methyl isomer bears InChI Key WGKWLXHPXNJJFJ-UHFFFAOYSA-N and MDL MFCD21099081 [1]. The 5-methyl group is para to the ring nitrogen and exerts an electron-donating inductive effect that influences the basicity of the pyridine nitrogen (predicted pKₐ shift of approximately +0.1 to +0.2 units relative to the unsubstituted analog), while the 4-methyl group is meta to the nitrogen and exerts a distinct resonance effect pattern . These electronic differences affect coordination to metal catalysts and hydrogen-bonding interactions in biological targets.

Regioisomer identity

Head-to-head

Distinct InChI Key / MDL

Predicted pKₐ shift ~0.2

Alters pyridine electronic environment

5-methyl vs. 4-methyl; confirmed by vendor datasheets

Evidence Dimension	Structural identity (InChI Key, MDL) and predicted pyridine pKₐ
Target Compound Data	5-Methyl isomer: InChI Key NWAFIQVQBXFMPI-UHFFFAOYSA-N, MDL MFCD21099071; pyridine pKₐ (predicted) ~5.4
Comparator Or Baseline	4-Methyl isomer (CAS 1353985-12-2): InChI Key WGKWLXHPXNJJFJ-UHFFFAOYSA-N, MDL MFCD21099081; pyridine pKₐ (predicted) ~5.6
Quantified Difference	Distinct InChI Keys and MDL numbers confirm non-identical compounds; predicted pKₐ difference ~0.2 units (class-level inference from heterocyclic Hammett constants)
Conditions	Fluorochem product datasheets (F091174 vs. F091184) confirm different CAS, MDL, and InChI for each regioisomer

Why This Matters

Selection of the 5-methyl regioisomer over the 4-methyl variant directly affects the electronic environment at the pyridine nitrogen, altering metal chelation and hydrogen-bonding properties critical in medicinal chemistry campaigns.

• [1] PubChem, CID 66570318: 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester; InChI Key NWAFIQVQBXFMPI-UHFFFAOYSA-N. U.S. National Library of Medicine, 2025. View Source

Methylene Spacer Absence Confers Conformational Rigidity vs. Methylthio-Bridged Analogs

The target compound features a direct thioether bond (-S-) between the pyrrolidine 3-position and the pyridine 2-position, whereas the analog 3-(5-methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353971-53-5) contains a methylene spacer (-SCH₂-) that introduces an additional rotatable bond and conformational flexibility . The direct thioether linkage of the target compound reduces the rotatable bond count (RB = 4) [1] relative to the methylene-spacer analog (RB ≈ 5), lowering the entropic penalty upon target binding and providing greater conformational pre-organization for structure-based drug design applications.

Rotatable bonds

Class-level inference

Δ = 1 bond

Lower entropic penalty upon binding

vs. methylene-spacer analog (RB ≈5)

Evidence Dimension	Rotatable bond count and conformational pre-organization
Target Compound Data	Rotatable bonds = 4 (direct thioether linkage -S-)
Comparator Or Baseline	3-(5-Methyl-pyridin-2-ylsulfanylmethyl)-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS 1353971-53-5): estimated rotatable bonds = 5 (-SCH₂- spacer); MW 308.44 g·mol⁻¹, C₁₆H₂₄N₂O₂S
Quantified Difference	Δ rotatable bonds = 1; Δ molecular weight = +14.03 g·mol⁻¹ for the methylene-spacer analog
Conditions	PubChem computed properties for target compound; comparator data from ChemicalBook and Fluorochem product listings

Why This Matters

The direct thioether linkage provides enhanced conformational rigidity compared to methylene-spacer analogs, a feature valued in fragment-based drug design where ligand pre-organization correlates with improved binding affinity per heavy atom.

• [1] PubChem, CID 66570318: Rotatable Bond Count = 4 for 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester. U.S. National Library of Medicine, 2025. View Source

Safety Classification: Hazard Profile Parity and Differential Handling Requirements

The racemic target compound shares an identical GHS07 hazard classification (Warning: H302–Harmful if swallowed; H315–Causes skin irritation; H319–Causes serious eye irritation; H335–May cause respiratory irritation) with its 4-methyl regioisomer (CAS 1353985-12-2) and the unsubstituted pyridyl analog (R-enantiomer, CAS 1217850-83-3), as uniformly reported by Fluorochem . This hazard profile parity means that no differential containment or personal protective equipment upgrades are required when transitioning between these analogs in the same laboratory environment, simplifying procurement and safety protocol maintenance for multi-compound programs.

GHS classification

Head-to-head

Identical GHS07 Warning

No differential handling required

H302/H315/H319/H335 consistent across analogs

Evidence Dimension	GHS hazard classification
Target Compound Data	GHS07 Warning: H302, H315, H319, H335 (Fluorochem F091174)
Comparator Or Baseline	4-Methyl regioisomer (F091184): identical GHS07 Warning, H302/H315/H319/H335; Unsubstituted pyridyl analog (F091192): identical GHS07 Warning, H302/H315/H319/H335
Quantified Difference	No differential hazard; identical GHS pictogram (GHS07), signal word (Warning), and hazard/precautionary statements across all three compounds
Conditions	Fluorochem product datasheets (accessed May 2026); SDS documentation consistent across F091174, F091184, and F091192

Why This Matters

Identical hazard profiles eliminate the need for compound-specific safety equipment or waste disposal protocols when using the 5-methyl analog in parallel with its closest comparator compounds, reducing operational complexity in multi-building-block synthesis programs.

Evidence-Based Application Scenarios for 3-(5-Methyl-pyridin-2-ylsulfanyl)-pyrrolidine-1-carboxylic acid tert-butyl ester in Scientific Procurement

Early-Stage FLAP Inhibitor Scaffold Elaboration Using Racemic Building Block

The 5-methylpyridin-2-ylsulfanyl moiety has been implicated in 5-lipoxygenase-activating protein (FLAP) inhibitor pharmacophores, where aryl-pyridyl-thioether substituents contribute to high-affinity binding (e.g., GSK2190915/AM803 with FLAP IC₅₀ = 2.9 nM) . The racemic Boc-protected pyrrolidine building block enables rapid parallel derivatization at the pyrrolidine nitrogen (after Boc deprotection under mild acidic conditions) and at the pyridine 5-methyl position via C–H functionalization, allowing SAR teams to explore chemical space around the pyridyl-sulfide core before committing to costly enantioselective synthesis. The direct thioether linkage (rotatable bonds = 4) provides a defined conformational profile for computational docking .

Metallo-β-Lactamase Inhibitor Fragment Assembly

Pyrrolidinylthio derivatives have demonstrated validated inhibitory activity against IMP-1 metallo-β-lactamase, a class B β-lactamase conferring carbapenem resistance, with structure-activity studies identifying the pyrrolidinylthio moiety at the C-2 position as a key determinant of potency . The target compound's 5-methylpyridyl-thio-pyrrolidine architecture mimics the pyrrolidinylthio side chain of the active carbapenem derivative series (e.g., J-111,225), providing a modular fragment for inhibitor optimization. The XLogP3 of 3.1 ensures adequate solubility in aqueous assay buffers while maintaining sufficient lipophilicity for target engagement .

Budget-Constrained Academic Medicinal Chemistry Programs Requiring a Pyridyl-Thioether Building Block

For academic groups synthesizing focused libraries of pyrrolidine-pyridyl-thioether analogs, the racemic compound at USD 455/500 mg provides a cost-advantaged entry point compared to the (S)-enantiomer at approximately USD 935/500 mg . The hazard profile parity (GHS07, H302/H315/H319/H335) with the 4-methyl regioisomer and the unsubstituted analog means no incremental safety infrastructure investment is required. The 5-methyl substitution delivers the highest computed lipophilicity (XLogP3 = 3.1) among the non-halogenated pyridyl-thioether analogs, making it the preferred choice when enhanced membrane permeability is desired without introducing halogens.

Application

Selection Property

Validation Focus

Early-stage FLAP inhibitor scaffold elaboration

Racemic Boc-pyrrolidine enables parallel derivatization; direct thioether conformational profile

Computational docking and target engagement assays

Metallo-β-lactamase inhibitor fragment assembly

5-Methylpyridyl-thio-pyrrolidine architecture matches active carbapenem series

IMP-1 β-lactamase inhibition potency and lipophilicity optimization

Budget-constrained academic SAR programs

Cost-advantaged racemic form with hazard profile parity

Lipophilicity-driven membrane permeability without halogen introduction